1-((2,5-diethoxy-4-methylphenyl)sulfonyl)-2-methyl-5-nitro-1H-imidazole

• IUPAC Name: 1-(2,5-diethoxy-4-methylphenyl)sulfonyl-2-methyl-5-nitroimidazole
• InChI: InChI=1S/C15H19N3O6S/c1-5-23-12-8-14(13(24-6-2)7-10(12)3)25(21,22)17-11(4)16-9-15(17)18(19)20/h7-9H,5-6H2,1-4H3
• InChI Key: IUVCGALSSYOVJZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1C)OCC)S(=O)(=O)N2C(=NC=C2[N+](=O)[O-])C
• Molecular Formula: C15H19N3O6S
• Molecular Weight: 369.4 g/mol

Description

The compound you mentioned seems to be a derivative of imidazole, which is a heterocyclic compound. Imidazoles are a key component of many important biological molecules, including histidine and histamine.

Molecular Structure Analysis

The molecular structure of your compound would likely involve an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. The rest of the molecule would include various functional groups attached to this ring.

Chemical Reactions Analysis

The chemical reactions involving your compound would depend on the specific functional groups present in the molecule. Imidazole derivatives are known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of your compound would be determined by its specific molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role.

Future Directions

The future research directions would depend on the potential applications of your compound. Given the biological importance of imidazole derivatives, it’s possible that your compound could have interesting biological activities worth exploring.